Cas no 364734-39-4 (N-(3S)-piperidin-3-ylacetamide)

N-(3S)-piperidin-3-ylacetamide is a chiral piperidine derivative characterized by its acetamide functional group at the (3S)-position of the piperidine ring. This compound serves as a valuable intermediate in pharmaceutical synthesis, particularly for the development of bioactive molecules targeting central nervous system (CNS) disorders. Its stereospecific (S)-configuration ensures precise interactions with chiral receptors or enzymes, enhancing selectivity in drug design. The acetamide moiety contributes to improved solubility and metabolic stability, making it advantageous for medicinal chemistry applications. The compound’s rigid piperidine scaffold also facilitates conformational control in molecular recognition studies. Suitable for further functionalization, it is commonly employed in the synthesis of peptidomimetics and small-molecule inhibitors.
N-(3S)-piperidin-3-ylacetamide structure
364734-39-4 structure
Product Name:N-(3S)-piperidin-3-ylacetamide
CAS No:364734-39-4
MF:C7H14N2O
MW:142.198861598969
MDL:MFCD21098246
CID:2155650
PubChem ID:7175793
Update Time:2025-06-07

N-(3S)-piperidin-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • (S)-n-piperidin-3-yl-acetamide
    • N-(3S)-piperidin-3-ylacetamide
    • BCXSCZDWARFWAW-ZETCQYMHSA-N
    • DB-096472
    • SCHEMBL1321300
    • 364734-39-4
    • N-[(3S)-piperidin-3-yl]acetamide
    • (S)-N-(Piperidin-3-yl)acetamide
    • MDL: MFCD21098246
    • Inchi: 1S/C7H14N2O/c1-6(10)9-7-3-2-4-8-5-7/h7-8H,2-5H2,1H3,(H,9,10)/t7-/m0/s1
    • InChI Key: BCXSCZDWARFWAW-ZETCQYMHSA-N
    • SMILES: O=C(C)N[C@@H]1CNCCC1

Computed Properties

  • Exact Mass: 142.110613074Da
  • Monoisotopic Mass: 142.110613074Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 41.1Ų

N-(3S)-piperidin-3-ylacetamide Pricemore >>

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